Cas no 75088-32-3 (Ergonovine tartrate)

• Product Name: Ergonovine tartrate
• CAS No: 75088-32-3
• MF: C₂₃H₂₉N₃O₈
• MW: 475.491666555405
• CID: 568594
• PubChem ID: 71760888
• Update Time: 2025-04-19

Ergonovine tartrate Chemical and Physical Properties

Names and Identifiers

• Ergonovine tartrate
• (6aR,9S)-N-[(2S)-1-hydroxypropan-2-yl]-7-methyl-6,6a,8,9-tetrahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide,(2R,3R)-2,3-dihydroxybutanedioic acid
• Ergoline-8-carboxamide, 9,10-didehydro-N-(2-hydroxy-1-methylethyl)-6-methyl-, (8alpha(S))-, (R-(R*,R*))-2,3-dihydroxybutanedioate (1:1) (salt)
• 75088-32-3

• Inchi： 1S/C19H23N3O2.C4H6O6/c1-11(10-23)21-19(24)13-6-15-14-4-3-5-16-18(14)12(8-20-16)7-17(15)22(2)9-13;5-1(3(7)8)2(6)4(9)10/h3-6,8,11,13,17,20,23H,7,9-10H2,1-2H3,(H,21,24);1-2,5-6H,(H,7,8)(H,9,10)/t11-,13-,17+;1-,2-/m01/s1
• InChI Key： VGCBXONYFMDCTE-ISPGWOGHSA-N
• SMILES： O=C([C@H]1C=C2C3C=CC=C4C=3C(=CN4)C[C@H]2N(C)C1)N[C@@H](C)CO.O[C@@H](C(=O)O)[C@H](C(=O)O)O

Computed Properties

• Exact Mass: 475.19546489g/mol
• Monoisotopic Mass: 475.19546489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 669
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 183Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergamides
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergic acids and derivatives Lysergamides